Cas no 2411305-68-3 (N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide)

• Product Name: N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide
• CAS No: 2411305-68-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5356195
• Update Time: 2025-06-08

N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide
• Z4266813986
• Z4267972237
• N-{[3-(1H-imidazol-1-yl)cyclobutyl]methyl}but-2-ynamide

• Inchi： 1S/C12H15N3O/c1-2-3-12(16)14-8-10-6-11(7-10)15-5-4-13-9-15/h4-5,9-11H,6-8H2,1H3,(H,14,16)
• InChI Key： MFNKZMLPHVUYJE-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1CC(C1)N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 1
• Topological Polar Surface Area: 46.9

Additional information on N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide

Comprehensive Overview of N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide (CAS No. 2411305-68-3)

N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide (CAS No. 2411305-68-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug discovery. Its molecular structure combines a cyclobutyl ring with an imidazole moiety and a but-2-ynamide group, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in compounds like N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide due to their potential to modulate specific enzymatic pathways or protein-protein interactions. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual genetic and molecular profiles.

The synthesis of N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide involves multi-step organic reactions, including cyclobutane functionalization and amide coupling. Its CAS No. 2411305-68-3 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening and drug development projects. The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors under investigation to determine its suitability for therapeutic applications.

One of the most searched topics in the context of imidazole-based compounds is their role in anti-inflammatory and antimicrobial therapies. Given the rising global concern over antibiotic resistance, researchers are exploring new chemical entities like N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide for their potential to combat resistant strains. Additionally, its kinase inhibition properties are being studied in the context of cancer research, a field that continues to dominate scientific discourse.

From a commercial perspective, the compound is of interest to pharmaceutical companies and biotech startups focusing on orphan drugs and rare diseases. Its structural novelty positions it as a potential lead compound for patent filings and intellectual property development. Furthermore, the integration of AI-driven drug discovery tools has accelerated the identification of similar compounds, making CAS No. 2411305-68-3 a relevant subject in computational chemistry discussions.

In conclusion, N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide represents a fascinating area of research at the intersection of organic synthesis, medicinal chemistry, and biotechnology. As scientific inquiries into its mechanisms and applications progress, this compound may soon emerge as a key player in addressing some of the most pressing challenges in modern healthcare.